2-Chloro-3,6-bis(trifluoromethyl)aniline

• IUPAC Name: 2-chloro-3,6-bis(trifluoromethyl)aniline
• InChI: InChI=1S/C8H4ClF6N/c9-5-3(7(10,11)12)1-2-4(6(5)16)8(13,14)15/h1-2H,16H2
• InChI Key: JTKJTESEYRBHQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(F)(F)F)N)Cl)C(F)(F)F
• Molecular Formula: C8H4ClF6N
• Molecular Weight: 263.57 g/mol

Description

2-Chloro-3,6-bis(trifluoromethyl)aniline, also known as 2-CBA, is an organofluorine compound that is used in a variety of scientific research applications. It is a colorless liquid that has a low boiling point and is soluble in most organic solvents. Its most notable characteristic is its strong electron-withdrawing ability, which makes it useful for the synthesis of various organic compounds. In addition, 2-CBA has been found to have a variety of biochemical and physiological effects that have been studied in detail in recent years.

Scientific Research Applications

2-Chloro-3,6-bis(trifluoromethyl)aniline is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as it is a strong electron-withdrawing group. It is also used in the synthesis of heterocyclic compounds, such as pyridines and quinolines, due to its ability to stabilize the electron-rich aromatic ring. In addition, 2-Chloro-3,6-bis(trifluoromethyl)aniline is used in the synthesis of pharmaceuticals, such as antimalarial drugs, and in the synthesis of dyes and pigments.

Mechanism of Action

2-Chloro-3,6-bis(trifluoromethyl)aniline is known to act as an inhibitor of enzymes by binding to the active site of the enzyme and blocking its activity. It has been found to inhibit the activity of enzymes such as cytochrome P450, cyclooxygenase, and monoamine oxidase. It has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitters in the nervous system.
Biochemical and Physiological Effects
2-Chloro-3,6-bis(trifluoromethyl)aniline has been found to have a variety of biochemical and physiological effects. It has been found to be an effective antioxidant, which means that it can protect cells from damage caused by free radicals. It has also been found to have anti-inflammatory and anti-cancer properties, as well as to reduce the risk of cardiovascular disease. In addition, 2-Chloro-3,6-bis(trifluoromethyl)aniline has been found to have neuroprotective effects, which means that it can protect the brain from damage caused by toxins and oxidative stress.

Advantages and Limitations for Lab Experiments

2-Chloro-3,6-bis(trifluoromethyl)aniline has several advantages for use in laboratory experiments. It is a relatively stable compound, which makes it easy to handle and store. It is also a relatively inexpensive compound, which makes it cost-effective for use in research. However, 2-Chloro-3,6-bis(trifluoromethyl)aniline is not suitable for use in experiments involving human subjects, as it has not been tested for safety in humans.

Future Directions

In the future, 2-Chloro-3,6-bis(trifluoromethyl)aniline could be used to develop new drugs for the treatment of various diseases. It could also be used in the synthesis of more complex organic compounds, such as polymers and dyes. Additionally, further research into the biochemical and physiological effects of 2-Chloro-3,6-bis(trifluoromethyl)aniline could lead to new treatments for various conditions, such as cancer and neurodegenerative diseases. Finally, further research into the mechanism of action of 2-Chloro-3,6-bis(trifluoromethyl)aniline could lead to the development of more effective inhibitors of enzymes and other biological targets.

Synthesis Methods

2-Chloro-3,6-bis(trifluoromethyl)aniline can be synthesized by a number of methods. The most common method is the nucleophilic substitution reaction of 2-chloroaniline with trifluoromethanesulfonic anhydride (TFSA). This reaction produces 2-Chloro-3,6-bis(trifluoromethyl)aniline in high yields with minimal side products. Another method is the reaction of 2-chloroaniline with trifluoromethanesulfonic acid (TFSA) in the presence of a base, such as potassium carbonate. This method produces 2-Chloro-3,6-bis(trifluoromethyl)aniline in lower yields but with fewer side products.